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Compound of Interest

Compound Name: Fenirofibrate

Cat. No.: B1672508

The following guide provides essential safety and logistical information for the proper disposal
of fenofibrate, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring personnel safety, environmental
protection, and regulatory compliance.

Immediate Safety and Handling Precautions

Fenofibrate, while a common therapeutic agent, requires careful handling in a laboratory
environment. It is classified as hazardous, with potential for long-term harmful effects on
aguatic life and may cause organ damage through prolonged exposure.[1][2][3] It is a
combustible solid that can form explosive dust mixtures in the air.[2][4]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat. When handling powders, a dust respirator is recommended
to avoid inhalation.

» Avoid Dust Generation: Use handling procedures that minimize the creation of airborne dust.

o Spill Management: In case of a minor spill, use dry clean-up methods such as vacuuming
with a HEPA-filtered vacuum or gently sweeping. Dampen with water to prevent dusting
before sweeping. Collect the material into a suitable, sealed container for disposal.

» Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.
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**Step-by-Step Disposal Protocol for Fenofibrate
Waste

Disposal of fenofibrate and materials contaminated with it must comply with federal, state, and
local regulations, such as those established by the Environmental Protection Agency (EPA)
under the Resource Conservation and Recovery Act (RCRA). Never dispose of fenofibrate
down the drain or in the regular trash.

» Waste Identification and Segregation:

o ldentify all waste streams containing fenofibrate. This includes:

Expired or unused pure fenofibrate.

Contaminated lab consumables (e.g., weigh boats, pipette tips, vials).

Contaminated PPE.

Solutions containing fenofibrate.

Spill clean-up materials.

o Segregate fenofibrate waste from other chemical waste streams at the point of generation
to prevent incompatible mixtures.

o Waste Collection and Containment:

o Solid Waste: Collect solid fenofibrate waste (powder, contaminated items) in a designated,
robust, and sealable hazardous waste container. The container must be clearly labeled.

o Liquid Waste: Collect liquid waste containing fenofibrate in a separate, leak-proof, and
chemically compatible container.

o Labeling: Label the waste container with "Hazardous Waste," the full chemical name
"Fenofibrate,"” and any other identifiers required by your institution's Environmental Health
and Safety (EHS) department.
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o Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

o Ensure the storage area is secure and away from incompatible materials.
o Keep the container closed except when adding waste.
» Disposal Request and Pickup:

o Once the container is full or has reached the storage time limit set by your institution,
arrange for disposal through your organization's EHS department or a certified hazardous
waste contractor.

o Do not attempt to treat or neutralize the chemical waste unless you are following a
specifically approved and documented laboratory procedure.

o Empty Container Disposal:

o A container that held pure fenofibrate must be managed as hazardous waste unless
properly decontaminated.

o For containers of toxic chemicals, the first one to three rinses must be collected and
disposed of as hazardous waste. The rinsed container can then be disposed of according
to institutional policy, which may involve puncturing to prevent reuse.

Data Presentation: Fenofibrate Properties and
Hazards

The following table summarizes key quantitative and qualitative data for fenofibrate.
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Property Data Reference(s)
Chemical Formula C20H21ClOa4
Molecular Weight 360.8 g/mol
White to off-white crystalline
Appearance
powder
Sparingly soluble in water
B (0.25 g/L at 25°C); Soluble in
Solubility

organic solvents like DMSO

and ethanol.

GHS Hazard Statements

H373: May cause damage to
organs (liver) through
prolonged or repeated
exposure. H413: May cause
long lasting harmful effects to

aguatic life.

Primary Hazards

Combustible dust (can form
explosive mixtures with air).

Environmental contaminant.

Chemical Incompatibilities

Strong acids, strong bases,

strong oxidizing agents.

Mandatory Visualization: Disposal Decision

Workflow

The following diagram illustrates the decision-making process for the proper disposal of

fenofibrate waste generated in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

